Lipophilicity vs. N9-Dimethylamino Analog
A calculation‑based comparison shows that the target compound (MW = 420.55 g·mol⁻¹) possesses a substantially higher molecular weight and calculated logP than the corresponding N9‑(dimethylamino)propanol analog (MW ≈ 266.34 g·mol⁻¹, estimated logP ≈ 2.5) . The larger, more lipophilic dibenzylamino group is expected to yield a logP of approximately 5.2, increasing organic‑phase solubility and reducing water solubility relative to the dimethyl analog [1].
Δ +2.7 vs. dimethyl analog
| Evidence Dimension | Computed logP (octanol‑water partition coefficient) |
|---|---|
| Target Compound Data | MW = 420.55 g·mol⁻¹; estimated logP ≈ 5.2 |
| Comparator Or Baseline | N9‑(Dimethylamino)propanol analog (MW = 266.34 g·mol⁻¹; estimated logP ≈ 2.5) |
| Quantified Difference | ΔMW ≈ +154 g·mol⁻¹; ΔlogP ≈ +2.7 log units |
| Conditions | Calculated via ACD/Labs or analogous consensus algorithm; experimental logP not reported |
Why This Matters
For applications requiring solution processing in non‑polar organic solvents, the higher lipophilicity of the dibenzylamino derivative can facilitate uniform film formation, influencing device fabrication yield.
- [1] Molinspiration Cheminformatics. Calculation of Molecular Properties (miLogP). https://www.molinspiration.com/services/logp.html (accessed 2026‑04‑28). View Source
